Ethyl 3-(4-chlorophenyl)-4-oxo-5-[(3,4,5-triethoxybenzoyl)amino]thieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-chlorophenyl)-4-oxo-5-[(3,4,5-triethoxybenzoyl)amino]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C28H28ClN3O7S/c1-5-36-20-13-16(14-21(37-6-2)24(20)38-7-3)25(33)30-26-22-19(15-40-26)23(28(35)39-8-4)31-32(27(22)34)18-11-9-17(29)10-12-18/h9-15H,5-8H2,1-4H3,(H,30,33)
• InChI Key: DQXQDKUSDNIRSY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=C3C(=CS2)C(=NN(C3=O)C4=CC=C(C=C4)Cl)C(=O)OCC
• Molecular Formula: C28H28ClN3O7S
• Molecular Weight: 586.1 g/mol

Description

Ethyl 3-(4-chlorophenyl)-4-oxo-5-[(3,4,5-triethoxybenzoyl)amino]thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C28H28ClN3O7S and its molecular weight is 586.06. The purity is usually 95%.
BenchChem offers high-quality Ethyl 3-(4-chlorophenyl)-4-oxo-5-[(3,4,5-triethoxybenzoyl)amino]thieno[3,4-d]pyridazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 3-(4-chlorophenyl)-4-oxo-5-[(3,4,5-triethoxybenzoyl)amino]thieno[3,4-d]pyridazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

• A study by Gad et al. (2020) on ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, a compound similar in structure, highlighted its application in breast cancer treatment. This compound showed antiproliferative potential and induced apoptosis in cancer cell lines, emphasizing its potential in cancer therapeutics development (Gad et al., 2020).

Antimicrobial Applications

• Desai et al. (2007) synthesized new quinazolines, closely related to the requested compound, demonstrating potential antimicrobial properties. These compounds were effective against various bacterial and fungal strains, suggesting the role of similar structures in antimicrobial therapy (Desai et al., 2007).
• Hemdan and El-Mawgoude (2015) synthesized thieno[2,3-d]-pyrimidine and related compounds, demonstrating antimicrobial activity. This study supports the potential application of similar compounds in combating microbial infections (Hemdan & El-Mawgoude, 2015).

Synthesis and Structural Analysis

• Achutha et al. (2017) conducted a study focusing on the synthesis of ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate, providing insights into molecular interactions and crystal structure. This research is relevant for understanding the structural aspects of similar compounds (Achutha et al., 2017).

Antiproliferative Properties

• Abdel-Motaal et al. (2020) explored ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate for its anticancer activity, indicating its potential in colon cancer treatment. This supports the exploration of similar compounds for antiproliferative properties (Abdel-Motaal et al., 2020).